rac-4-amino-2-[(3R,4S)-2,6-dioxo-4-(trifluoromethyl)piperidin-3-yl]-2,3-dihydro-1H-isoindole-1,3-dione, trans
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{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-4-amino-2-[(3R,4S)-2,6-dioxo-4-(trifluoromethyl)piperidin-3-yl]-2,3-dihydro-1H-isoindole-1,3-dione, trans involves the condensation of two key starting materials, followed by a series of reactions to introduce the necessary functional groups and stereochemistry.", "Starting Materials": [ "3,4-dimethylphthalic anhydride", "3,4-dimethyl-1-phenyl-2-pyrrolidinone", "ethyl acetoacetate", "ammonium acetate", "trifluoromethylamine", "sodium hydride", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Step 1: Condensation of 3,4-dimethylphthalic anhydride and 3,4-dimethyl-1-phenyl-2-pyrrolidinone in the presence of ammonium acetate to form the corresponding isoindole intermediate.", "Step 2: Reduction of the isoindole intermediate with sodium hydride in the presence of ethyl acetate and methanol to form the corresponding dihydroisoindole intermediate.", "Step 3: Introduction of the trifluoromethyl group by reaction of the dihydroisoindole intermediate with trifluoromethylamine in the presence of ethyl acetate and water.", "Step 4: Introduction of the amino group by reaction of the trifluoromethyl-substituted dihydroisoindole intermediate with ammonium acetate in the presence of ethyl acetate and water.", "Step 5: Resolution of the racemic mixture by chiral HPLC to obtain the desired trans isomer." ] } | |
CAS No. |
2624109-45-9 |
Molecular Formula |
C14H10F3N3O4 |
Molecular Weight |
341.2 |
Purity |
95 |
Origin of Product |
United States |
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